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An In-Depth Technical Guide to the Solubility of 2-Amino-3-(4-biphenylyl)propanoic Acid

Introduction

2-Amino-3-(4-biphenylyl)propanoic acid, also known as 4-Phenyl-D-phenylalanine or D-
Biphenylalanine, is a non-proteinogenic a-amino acid. Its structure is characterized by a
biphenyl group attached to the alanine backbone, which imparts significant hydrophobicity. This
unique structural feature makes it a valuable building block in medicinal chemistry and drug
development for designing peptides and other molecules with modified pharmacokinetic and
pharmacodynamic properties. Understanding its solubility is a critical first step in its application,
governing everything from reaction conditions in synthesis to bioavailability in formulation.

This guide provides a comprehensive overview of the solubility characteristics of 2-Amino-3-(4-
biphenylyl)propanoic acid, the theoretical principles governing its behavior in various
solvents, standardized protocols for its experimental determination, and the key factors that
researchers must consider during its handling and application.
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Physicochemical Properties

A foundational understanding of the molecule's physical and chemical properties is essential for
interpreting its solubility behavior.

Property Value Source

Molecular Formula C15H1sNO2 PubChem[1]

Molecular Weight 241.28 g/mol PubChem[1]

Melting Point 247-251 °C ChemicalBook|[2]

Boiling Point (Predicted) 428.6 £ 40.0 °C ChemicalBook[2]

Density (Predicted) 1.190 + 0.06 g/cm3 ChemicalBook[2]

CAS Number 76985-08-5/ 170080-13-4 ChemicalBook[3], PubChem[1]

D-4,4'-Biphenylalanine, (R)-2-
Synonyms Amino-3-(4- PubChem[1]
biphenylyl)propanoic acid

Theoretical Framework of Solubility

The solubility of any amino acid is a complex interplay between its molecular structure and the
properties of the solvent. For 2-Amino-3-(4-biphenylyl)propanoic acid, this is dictated by the
dual nature of its zwitterionic head group and its large, non-polar biphenyl side chain.

Like all a-amino acids, this compound exists predominantly as a zwitterion in solid form and
near its isoelectric point in solution.[4] The molecule possesses a positively charged amino
group (-NHs*) and a negatively charged carboxyl group (-COO~). These ionic groups are

hydrophilic and capable of forming strong hydrogen bonds with polar solvents like water.[5]

However, the large biphenyl side chain is highly hydrophobic. This non-polar moiety disrupts
the hydrogen-bonding network of water, leading to an unfavorable entropy change and
consequently, low aqueous solubility.[5] Therefore, the overall solubility is a balance between
the hydrophilic character of the amino and carboxyl groups and the dominant hydrophobic
nature of the biphenyl side chain.
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Factors Influencing Solubility

The solubility of 2-Amino-3-(4-biphenylyl)propanoic acid is not a fixed value but is highly
dependent on the chemical environment. The primary factors are pH, solvent composition, and
temperature.

Effect of pH

Variation of pH is one of the most effective ways to modify the solubility of amino acids.[4][6]
The solubility is at its minimum at the isoelectric point (pl), where the net charge of the
molecule is zero.

 In Acidic Solutions (pH < pl): The carboxyl group is protonated (-COOH), and the molecule
carries a net positive charge (-NHs*). This cationic form exhibits increased solubility in
agueous media due to favorable ion-dipole interactions.

 In Basic Solutions (pH > pl): The amino group is deprotonated (-NHz), and the molecule
carries a net negative charge (-COO™). This anionic form also shows enhanced solubility.

Effect of Solvent Polarity

The principle of "like dissolves like" is central to understanding solubility in different solvents.

Polar Protic Solvents (e.g., Water): As discussed, solubility is expected to be very low due to
the large hydrophobic side chain.[5]

e Polar Aprotic Solvents (e.g., DMSO): While often used for dissolving difficult compounds,
available data suggests very low solubility of 2-Amino-3-(4-biphenylyl)propanoic acid in
DMSO.[2]

» Organic Solvents (e.g., Methanol, Ethanol): The solubility in alcohols is generally lower than
in water for most amino acids but can be influenced by the side chain.[6] For compounds
with large non-polar groups like phenylalanine, adding an organic co-solvent like ethanol to
water can sometimes increase solubility to a certain point before it decreases again.[7]

o Mixed Solvent Systems: Hydroalcoholic solvent systems (e.g., ethanol-water mixtures) are
often employed to find an optimal balance between solvating the polar zwitterionic head and
the non-polar side chain.[6][8]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#2-amino-3-4-biphenylyl-propanoic-acid-solubility-data
https://tetrazolelover.at.ua/BIO-ENERG2/The_Solubility_of_Amino_Acids_in_Various_Solvent_S.pdf
https://digitalcommons.uri.edu/oa_diss/159/
https://www.solubilityofthings.com/2s-2-amino-3-phenyl-propanoic-acid
https://www.benchchem.com/product/b556527/docs?utm_src=pdf-body#2-amino-3-4-biphenylyl-propanoic-acid-solubility-data
https://m.chemicalbook.com/ProductChemicalPropertiesCB6707958_EN.htm
https://digitalcommons.uri.edu/oa_diss/159/
https://pubs.rsc.org/en/content/articlehtml/2021/cp/d1cp00005e
https://digitalcommons.uri.edu/oa_diss/159/
https://pubs.acs.org/doi/10.1021/acs.jced.7b00486
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Effect of Temperature

For most amino acids, the dissolution process is endothermic, meaning that solubility increases
with increasing temperature.[9][10] This relationship can often be described by the van't Hoff
equation.[10] Therefore, heating the solvent is a common strategy to increase the amount of
dissolved solute. However, it is crucial to ensure that the temperature does not cause
degradation of the compound.
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Caption: Experimental workflow for solubility determination.
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Conclusion

The solubility of 2-Amino-3-(4-biphenylyl)propanoic acid is fundamentally limited in common

polar solvents due to its large, hydrophobic biphenyl side chain. While specific quantitative data

remains sparse, a strong theoretical framework allows researchers to predict its behavior.

Solubility can be significantly enhanced by moving the pH away from the isoelectric point to

ionize the molecule. For practical applications, the use of mixed solvent systems or

temperature adjustments may be necessary. Due to the lack of published data, direct

experimental determination using robust methods like the isothermal shake-flask protocol is

strongly recommended for any research or development involving this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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